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Compound of Interest

Compound Name:
6-Hydrazino[1,2,4]triazolo[4,3-

b]pyridazine

CAS No.: 7229-00-7

Cat. No.: B1308469

Get Quote

Introduction: The Pyridazine Core in Modern
Science
The pyridazine ring, a six-membered aromatic heterocycle containing two adjacent nitrogen

atoms, is a privileged scaffold in contemporary drug discovery and materials science.[1][2] Its

unique physicochemical properties—including a high dipole moment, weak basicity, and robust

hydrogen-bonding capacity—render it an attractive component for designing molecules with

specific biological activities or material properties.[1][3] Pyridazine derivatives are found in

numerous approved drugs, such as the antihypertensive agent Hydralazine and the

psychotropic drug Minaprine, as well as in vital agrochemicals.[2][4]

Given its significance, the unambiguous determination of the structure of novel pyridazine

compounds is a cornerstone of research and development in this field. A molecule's precise

three-dimensional arrangement, connectivity, and electronic properties dictate its function.

Therefore, a multi-faceted analytical approach is not just recommended but essential for

validating new chemical entities. This guide provides researchers, scientists, and drug

development professionals with a comprehensive overview of the core techniques used for the
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structural characterization of pyridazines, emphasizing the causality behind experimental

choices and the synergy between different methods.

Foundational Physicochemical Properties
Before delving into analytical techniques, it is crucial to understand the inherent properties of

the pyridazine nucleus that influence its spectroscopic and crystallographic behavior.[1]

Property Value/Description
Significance in
Characterization

Molecular Formula C₄H₄N₂[2][5]
Provides the basis for mass

spectrometry.

Molar Mass 80.09 g·mol⁻¹[2][5]
The exact mass is a primary

confirmation point in MS.

Appearance Colorless liquid[2][6]
Physical state is a basic but

important initial observation.

Boiling Point 208 °C[2][6]
Indicates strong intermolecular

forces, relevant for purification.

pKa 2.3[3]

Weak basicity affects NMR

chemical shifts in protic

solvents.

Dipole Moment ~4 D[3]

High polarity influences crystal

packing and chromatographic

behavior.

Key Feature Two adjacent nitrogen atoms

Creates a unique electronic

environment, strongly

influencing NMR shifts and

providing H-bond acceptor

sites.[1]

The Spectroscopic & Spectrometric Toolkit
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A combination of techniques is required to build a complete structural picture, from atomic

connectivity to 3D arrangement.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Skeleton
NMR is the most powerful tool for elucidating the carbon-hydrogen framework of a molecule in

solution. For pyridazines, ¹H, ¹³C, and ¹⁵N NMR, often combined with 2D experiments, provide

definitive assignments.[7][8]

Causality of NMR Choices: The electron-withdrawing nature of the two adjacent nitrogen atoms

significantly deshields the protons and carbons of the pyridazine ring, causing them to resonate

at characteristically downfield chemical shifts. The symmetry (or lack thereof) in substituted

pyridazines dictates the complexity of the spectra.

Typical NMR Data:
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Nucleus Position
Typical
Chemical Shift
(ppm)

Coupling
Constants (Hz)

Notes

¹H H-3 / H-6 9.2 - 9.4
³J ≈ 5.0 Hz, ⁴J ≈

1.9 Hz

Most deshielded

protons, adjacent

to nitrogen.[9]

[10]

¹H H-4 / H-5 7.5 - 7.8 ³J ≈ 8.2 Hz

More shielded

protons, further

from nitrogen.[9]

[10]

¹³C C-3 / C-6 150 - 165 ¹JCH ≈ 189 Hz

Highly

deshielded due

to direct

attachment to

nitrogen.[11]

¹³C C-4 / C-5 125 - 135 ¹JCH ≈ 170 Hz
Less deshielded

carbons.[11]

Experimental Protocol: Full NMR Characterization

Sample Preparation: Dissolve 5-10 mg of the purified pyridazine compound in ~0.6 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the sample is free of particulate matter.

¹H NMR Acquisition: Acquire a standard proton spectrum. This provides initial information on

the number of unique protons, their chemical environment (shift), and neighboring protons

(multiplicity).

¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. This reveals the number

of unique carbon environments. A DEPT (Distortionless Enhancement by Polarization

Transfer) experiment can be run to differentiate between CH, CH₂, and CH₃ groups.

2D COSY (Correlation Spectroscopy): This experiment identifies proton-proton (¹H-¹H) spin

coupling networks, typically through 2 or 3 bonds. It is essential for tracing the connectivity of
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protons on the pyridazine ring and its substituents.

2D HSQC/HMQC (Heteronuclear Single Quantum Coherence): This experiment correlates

directly bonded protons to their attached carbons (¹JCH). It is the primary method for

assigning carbons that have attached protons.

2D HMBC (Heteronuclear Multiple Bond Correlation): This is a cornerstone experiment for

pyridazines. It reveals long-range correlations (typically 2-3 bonds) between protons and

carbons. Causality: This is crucial for assigning quaternary (non-protonated) carbons and for

definitively linking substituents to their specific positions on the pyridazine core by observing

correlations from the substituent's protons to the ring carbons.[7][8]

¹⁵N NMR (Optional but Recommended): While less common due to lower sensitivity, ¹H-¹⁵N

HMBC experiments can directly probe the nitrogen environments, confirming N-alkylation or

substitution patterns.[8][12]

Mass Spectrometry (MS): Weighing the Molecule
MS provides the molecular weight and, with high resolution, the elemental formula of a

compound. Its fragmentation patterns offer corroborating structural evidence.

Causality of MS Choices: Electron Ionization (EI) is a high-energy technique often used for

volatile, stable heterocycles like pyridazines, leading to characteristic and reproducible

fragmentation. Electrospray Ionization (ESI) is a softer technique, ideal for larger, more polar, or

less stable derivatives, and is excellent for obtaining the molecular ion with minimal

fragmentation.

Common Fragmentation Pathways: The pyridazine ring is known to undergo specific

fragmentations under EI conditions. The molecular ion (M⁺) is typically prominent.[13]

Loss of N₂: A characteristic fragmentation pathway for pyridazines is the retro-Diels-Alder

reaction, leading to the expulsion of a stable nitrogen molecule (N₂), resulting in a [M-28]⁺

peak.[14]

Loss of HCN: Fission of the ring can also lead to the loss of hydrogen cyanide (HCN), giving

a [M-27]⁺ peak.[14]
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Fragmentation Mass Loss Significance

[M - N₂]⁺ 28 Da
Diagnostic for the 1,2-diazine

(pyridazine) core.[14]

[M - HCN]⁺ 27 Da
Common for nitrogen-

containing heterocycles.[14]

[M - Substituent]⁺ Varies
Helps identify and confirm

attached functional groups.

Experimental Protocol: High-Resolution MS (HRMS) Analysis

Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the compound in a suitable

solvent (e.g., methanol or acetonitrile).

Instrument Calibration: Calibrate the mass spectrometer (e.g., a TOF or Orbitrap analyzer)

using a known calibration standard to ensure high mass accuracy.

Data Acquisition: Infuse the sample into the ion source (typically ESI for drug-like molecules).

Acquire a full scan mass spectrum in positive or negative ion mode. The instrument should

be set to measure m/z values to at least four decimal places.

Data Analysis:

Identify the peak corresponding to the molecular ion ([M+H]⁺, [M+Na]⁺, or [M-H]⁻).

Use the instrument's software to calculate the elemental formula based on the exact mass.

Compare the calculated mass with the theoretical mass for the proposed structure. A mass

error of <5 ppm provides high confidence in the assigned elemental formula.

X-ray Crystallography: The Definitive 3D Structure
Single-crystal X-ray diffraction provides an unambiguous determination of a molecule's three-

dimensional structure, including bond lengths, bond angles, and intermolecular interactions in

the solid state.[15][16]
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Causality of Crystallography: This technique is considered the "gold standard" for structural

proof. For pyridazines, it is invaluable for:

Confirming Connectivity: It provides absolute proof of the substitution pattern, resolving any

ambiguities from NMR.

Determining Stereochemistry: It can resolve the absolute configuration of chiral centers.

Analyzing Intermolecular Interactions: It reveals how molecules pack in the solid state,

showing hydrogen bonds, π-π stacking, and other non-covalent interactions that are critical

for drug-receptor binding and material properties.[1]

Experimental Protocol: Single-Crystal X-ray Diffraction

Crystal Growth (The Critical Step): High-quality single crystals are paramount. This is often

the most challenging step.

Method: Slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated

solution are common methods.

Solvent Choice: Experiment with a range of solvents and solvent mixtures (e.g., ethanol,

ethyl acetate, hexane, dichloromethane).

Purity: The compound must be of very high purity (>98%).

Crystal Mounting: Select a suitable, defect-free crystal under a microscope and mount it on

the diffractometer.

Data Collection: The crystal is cooled (typically to 100 K) to reduce thermal motion and

irradiated with a monochromatic X-ray beam. The diffraction pattern is collected as the

crystal is rotated.

Structure Solution and Refinement:

The diffraction data is processed to determine the unit cell dimensions and space group.

[15][16]
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The structure is "solved" using computational methods to generate an initial electron

density map and atomic model.

The model is "refined" by adjusting atomic positions and thermal parameters until the

calculated diffraction pattern matches the observed data, resulting in a final, high-

resolution 3D structure.

Vibrational Spectroscopy (FT-IR): Identifying Functional
Groups
Fourier-Transform Infrared (FT-IR) spectroscopy is a rapid and simple technique used to

identify the presence of specific functional groups in a molecule.[17] While it doesn't typically

provide detailed information about the core skeleton, it is excellent for confirming the presence

of substituents.

Characteristic IR Absorptions:

C=N and C=C stretching: In the 1400-1600 cm⁻¹ region, characteristic of the aromatic

pyridazine ring.[17]

C-H stretching (aromatic): Typically found above 3000 cm⁻¹.[17]

Other groups: Carbonyls (C=O, ~1700 cm⁻¹), amines (N-H, ~3300-3500 cm⁻¹), or nitriles

(C≡N, ~2200 cm⁻¹) attached to the ring will show strong, characteristic absorption bands.

Computational Chemistry: A Complementary
Approach
Modern computational methods, particularly Density Functional Theory (DFT), serve as a

powerful partner to experimental techniques.[18]

Applications in Pyridazine Characterization:

Spectrum Prediction: DFT can calculate theoretical NMR chemical shifts and IR frequencies.

Comparing these predicted spectra with experimental data can aid in structural assignment.

[19]
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Conformational Analysis: For flexible substituents, computation can identify low-energy

conformers, helping to interpret solution-state NMR data.

Electronic Properties: Calculation of molecular orbitals (HOMO/LUMO) and electrostatic

potential maps provides insight into the molecule's reactivity and potential interaction sites.

[19]

Integrated Characterization Strategy
No single technique is sufficient. A logical workflow ensures efficient and accurate

characterization, where each step validates the next.
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Caption: Integrated workflow for the structural characterization of a novel pyridazine

compound.

Conclusion
The structural characterization of pyridazine compounds is a critical process that relies on the

synergistic application of multiple advanced analytical techniques. While NMR spectroscopy

provides the primary map of atomic connectivity in solution and mass spectrometry confirms

the molecular formula, X-ray crystallography offers the ultimate, unambiguous proof of the

three-dimensional structure. These core experimental methods, supported by vibrational

spectroscopy and validated by computational chemistry, form a robust workflow. For scientists

in drug discovery and materials research, mastering this integrated approach is fundamental to

ensuring scientific integrity and accelerating the development of novel, functional pyridazine-

based molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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